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Compound of Interest

Compound Name: 3,4,4-Trimethylhexan-1-ol

Cat. No.: B15180625 Get Quote

An In-depth Technical Guide to 3,4,4-Trimethylhexan-1-ol

This technical guide provides a detailed analysis of the molecular formula and molecular weight

of 3,4,4-trimethylhexan-1-ol, intended for researchers, scientists, and professionals in drug

development.

Core Molecular Data
The fundamental quantitative data for 3,4,4-trimethylhexan-1-ol is summarized below.

Property Value

Molecular Formula C₉H₂₀O

Molecular Weight 144.25 g/mol

IUPAC Name 3,4,4-Trimethylhexan-1-ol

Determination of Molecular Formula
The molecular formula is derived directly from the IUPAC name, which defines the molecule's

structure.

Base Chain: The "hexan-1-ol" component indicates a six-carbon alkane chain (hexane)

where a hydroxyl (-OH) group replaces a hydrogen atom on the first carbon.
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Substituents: The "3,4,4-trimethyl" prefix specifies the attachment of three methyl (-CH₃)

groups: one on the third carbon and two on the fourth carbon of the hexane chain.

Atom Count:

Carbon (C): 6 carbons from the hexane chain + 3 carbons from the methyl groups = 9

carbons.

Oxygen (O): 1 oxygen from the hydroxyl group.

Hydrogen (H): A nonane molecule (C₉H₂₀) has 20 hydrogen atoms. The presence of the

hydroxyl group maintains this count, resulting in 20 hydrogen atoms.

This systematic breakdown confirms the molecular formula as C₉H₂₀O.

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic masses of all constituent atoms in

the molecular formula. The average atomic masses for the elements are:

Carbon (C): 12.011 u[1][2][3]

Hydrogen (H): 1.008 u[1][4]

Oxygen (O): 15.999 u[1][5][6]

The calculation is as follows:

(9 × 12.011 u) + (20 × 1.008 u) + (1 × 15.999 u) = 108.099 u + 20.160 u + 15.999 u = 144.258

u

This value is typically expressed in grams per mole ( g/mol ) for molar mass. The calculated

molecular weight is consistent with that of its isomers, such as 4,4,5-trimethylhexan-1-ol.[7]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis or analysis of 3,4,4-
trimethylhexan-1-ol are not readily available in public chemical literature. However, a general
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synthetic approach for such a primary alcohol would typically involve the reduction of a

corresponding carboxylic acid or ester, such as ethyl 3,4,4-trimethylhexanoate, using a strong

reducing agent like Lithium Aluminum Hydride (LiAlH₄) in an appropriate solvent like diethyl

ether or tetrahydrofuran (THF).

Logical Workflow for Molecular Property
Determination
The following diagram illustrates the logical workflow from the chemical name to the final

molecular weight calculation.
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Caption: Workflow from IUPAC name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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